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Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of titanium(IV)
bromide (TiBr4). Adherence to these protocols is crucial to ensure personnel safety and
maintain the integrity of the material.

General Information

Titanium(IV) bromide is a hygroscopic, orange, low-melting solid with a pungent odor.[1] It is a
highly reactive Lewis acid used as a catalyst in various organic synthesis reactions, including in
the development of fine chemicals and pharmaceuticals.[2][3][4] Its reactivity also presents
significant hazards, necessitating strict handling and storage procedures.

Quantitative Data Summary

A summary of the key quantitative data for titanium(IV) bromide is presented in the table below
for easy reference.
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Property Value References
Molecular Formula TiBra [1][5]
Molecular Weight 367.5 g/mol [1]

Orange, low-melting
Appearance ] [1][5]
solid/crystals

Melting Point 38-40 °C (lit.) [3114]
Boiling Point 230 °C (lit.) [31[4]
Density 3.25 g/mL at 25 °C (lit.) [3114]

Safety Precautions and Hazard Mitigation

Titanium(lV) bromide is corrosive and reacts violently with water.[6][7] It can cause severe skin
burns and serious eye damage.[6][7] Inhalation of dust or vapors can also be harmful.

Hazard Statements:

o H314: Causes severe skin burns and eye damage.[6][7]

o EUHO014: Reacts violently with water.[7]

Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4][8]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]
e P301 + P330 + P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[6][7]

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6][7]
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e P310: Immediately call a POISON CENTER or doctor/physician.[6][7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling titanium(1V) bromide.
o Eye/Face Protection: Chemical safety goggles and a face shield are required.[4]

o Skin Protection: A lab coat, chemical-resistant gloves (inspected prior to use), and closed-toe
shoes are mandatory.[6]

» Respiratory Protection: Work should be conducted in a well-ventilated fume hood.[6][9] If
exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved
respirator should be used.[8]

Handling and Storage Procedures

Handling:

Handle titanium(lV) bromide in an inert atmosphere (e.g., a glove box with nitrogen or argon)
to prevent contact with moisture and air.[6]

Avoid formation of dust and aerosols.[6]

Use spark-proof tools and explosion-proof equipment.

Never add water to titanium(IV) bromide.[9]

Ensure eyewash stations and safety showers are readily accessible.[8]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials.[6][8]

Keep containers tightly sealed and protected from physical damage.[8][9]

Store under an inert gas like nitrogen.[6]

Store in a corrosives area.[8]
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Spill and Leak Procedures

In the event of a spill:

Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE as described in Section 4.

o Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use
combustible materials like sawdust.

o Carefully collect the absorbed material into a sealed, labeled container for disposal.[9]
e Do not flush the spill with water.[6]

» Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by wiping
with a damp cloth. All cleaning materials should be disposed of as hazardous waste.

Disposal

Dispose of titanium(1V) bromide and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.[6]

Experimental Protocol: Lewis Acid Catalyzed
Friedel-Crafts Alkylation

This protocol describes a representative experiment using titanium(IV) bromide as a Lewis acid
catalyst for the Friedel-Crafts alkylation of an aromatic compound.

Materials:

Titanium(lV) bromide (TiBra)

Anhydrous dichloromethane (DCM)

Aromatic substrate (e.g., toluene)

Alkylating agent (e.g., benzyl bromide)
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Anhydrous sodium sulfate (Naz2S0a)

Schlenk flask and line

Magnetic stirrer and stir bar

Syringes and needles

Procedure:

Set up a flame-dried Schlenk flask equipped with a magnetic stir bar under an inert
atmosphere (nitrogen or argon).

In the inert atmosphere, add the aromatic substrate (1.0 eq) and anhydrous DCM to the
flask.

Slowly add titanium(IV) bromide (0.1 eq) to the stirred solution at 0 °C (ice bath).
Add the alkylating agent (1.1 eq) dropwise to the reaction mixture over 10 minutes.

Allow the reaction to stir at room temperature and monitor its progress by thin-layer
chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated aqueous solution of
sodium bicarbonate at 0 °C.

Separate the organic layer and extract the aqueous layer with DCM (3 x 20 mL).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Filter the solution and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Visualizations
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Caption: Workflow for the safe handling of Titanium(IV) Bromide.
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Caption: Incompatibilities of Titanium(IV) Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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